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Compound of Interest

Compound Name: AKT-IN-1

Cat. No.: B605751

Welcome to the technical support center for AKT-IN-1. This resource is designed to assist
researchers, scientists, and drug development professionals in troubleshooting in vivo
experiments with this allosteric AKT inhibitor. The following troubleshooting guides and
frequently asked questions (FAQs) are formatted to directly address specific challenges you
may encounter during your research.

Understanding AKT-IN-1: Mechanism of Action

AKT-IN-1 is an allosteric inhibitor that targets the PISK/AKT/mTOR signaling pathway, a critical
regulator of cell survival, proliferation, and metabolism.[1][2][3][4] Unlike ATP-competitive
inhibitors, allosteric inhibitors like AKT-IN-1 bind to a site on the AKT enzyme distinct from the
ATP-binding pocket. This binding event locks the kinase in an inactive conformation, preventing
its downstream signaling activities.[5] This mechanism can offer greater selectivity and a
different pharmacological profile compared to traditional kinase inhibitors.

Diagram of the PIBK/AKT/mTOR Signaling Pathway and Inhibition by AKT-IN-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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